Cas no 895645-12-2 (2-{5-(4-chlorobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-{5-(4-chlorobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide
• CAS No: 895645-12-2
• MF: C₁₉H₁₆ClN₃O₅S₂
• MW: 465.93044090271
• CID: 6387980
• Update Time: 2025-11-03

2-{5-(4-chlorobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-chlorobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide
• 2-[[5-(4-chlorophenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide

• Inchi： 1S/C19H16ClN3O5S2/c1-28-15-5-3-2-4-14(15)22-17(24)11-29-19-21-10-16(18(25)23-19)30(26,27)13-8-6-12(20)7-9-13/h2-10H,11H2,1H3,(H,22,24)(H,21,23,25)
• InChI Key： BEKNOJFLDNFBPO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)CSC1NC(=O)C(S(C2=CC=C(Cl)C=C2)(=O)=O)=CN=1

Additional information on 2-{5-(4-chlorobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide

2-{5-(4-Chlorobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide (CAS No. 895645-12-2): An Overview

2-{5-(4-Chlorobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide (CAS No. 895645-12-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and features a unique combination of functional groups, including a chlorobenzenesulfonyl moiety and a methoxyphenyl group, which contribute to its pharmacological properties.

The molecular structure of 2-{5-(4-Chlorobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide is characterized by a central pyrimidine ring with a sulfanyl group attached to the 2-position. The 5-position of the pyrimidine ring is substituted with a 4-chlorobenzenesulfonyl group, while the acetamide moiety is linked to the sulfanyl group and carries a 2-methoxyphenyl substituent. This intricate arrangement of functional groups imparts unique chemical and biological properties to the compound.

Recent studies have highlighted the potential of 2-{5-(4-Chlorobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be a valuable candidate for developing new anti-inflammatory drugs with reduced side effects compared to existing treatments.

In addition to its anti-inflammatory properties, 2-{5-(4-Chlorobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide has also shown promise in cancer research. Studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, particularly those derived from breast and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell proliferation and apoptosis. Further investigations are underway to elucidate the exact molecular targets and pathways involved in its anticancer activity.

The pharmacokinetic profile of 2-{5-(4-Chlorobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide has been extensively studied to assess its suitability for clinical development. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an orally administered therapeutic agent.

Safety and toxicity studies have also been conducted to evaluate the potential risks associated with 2-{5-(4-Chlorobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, 2-{5-(4-Chlorobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide (CAS No. 895645-12-2) represents an exciting molecule with potential applications in both anti-inflammatory and anticancer therapies. Its unique chemical structure and favorable pharmacological properties make it a promising candidate for further research and development. Ongoing studies aim to optimize its formulation and delivery methods to enhance its therapeutic potential and bring it closer to clinical use.